2-(2,4-difluorophenyl)-N-(1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(2,4-difluorophenyl)-N-[1-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C19H20F2N6O/c1-12-24-25-19-18(22-6-9-27(12)19)26-7-4-15(5-8-26)23-17(28)10-13-2-3-14(20)11-16(13)21/h2-3,6,9,11,15H,4-5,7-8,10H2,1H3,(H,23,28)
• InChI Key: HXJYIQWCKARXLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CN=C2N3CCC(CC3)NC(=O)CC4=C(C=C(C=C4)F)F
• Molecular Formula: C19H20F2N6O
• Molecular Weight: 386.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a 1,2,4-triazole ring and a pyrazine ring, both of which are nitrogen-containing heterocycles. It also contains a piperidine ring, which is a common motif in many pharmaceutical drugs.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the individual rings, followed by their connection through a series of coupling reactions. The exact synthetic route would depend on the specific reactivity of the starting materials and the desired configuration of the final product.

Molecular Structure Analysis

The presence of multiple heterocycles in this compound suggests that it could have interesting electronic properties. The electron-rich nitrogen atoms could participate in hydrogen bonding or coordinate to metal ions, and the aromatic rings could engage in pi-stacking interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocycles and the difluorophenyl group. For example, the triazole ring might act as a nucleophile in reactions with electrophiles, while the difluorophenyl group could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make it a good hydrogen bond donor and acceptor, which could affect its solubility and binding interactions.

Scientific Research Applications

Synthesis and Biological Assessment

• Synthesis Techniques : Innovative methods for synthesizing acetamides that contain the [1,2,4]triazolo[4,3-a]pyridine structure, similar to the chemical , have been developed, emphasizing diverse functionalized derivatives (Karpina et al., 2019).

Biological Properties and Applications

• Positive Inotropic Activity : Derivatives of the [1,2,4]triazolo[4,3-a]quinolin structure, related to the chemical in focus, have demonstrated positive inotropic effects, indicating potential applications in cardiac therapies (Zhang et al., 2008).
• Herbicidal Activity : Compounds with a similar structure have shown significant herbicidal activity, suggesting potential agricultural applications (Moran, 2003).
• Antagonist Activity : Research has found moderate binding affinity and selectivity for adenosine receptors in similar compounds, suggesting potential for neurological or cardiovascular applications (Peng et al., 2005).

Chemical Properties and Synthesis

• Chemical Structure and Synthesis : Studies have focused on the synthesis of structurally related compounds, providing insights into the synthesis pathways and chemical properties of similar triazolo-pyrazine derivatives (Baraldi et al., 2012).

Potential Therapeutic Applications

• Anticancer and Antimicrobial Activity : Various analogs of the [1,2,4]triazolo[4,3-a]phthalazine, closely related to the chemical of interest, have shown promising anticancer and antimicrobial activities, suggesting potential medical applications (Kumar et al., 2019).

Future Directions

Given the structural complexity of this compound, it could be interesting to explore its potential biological activity. For example, it could be tested for antimicrobial or anticancer activity, given the known biological activities of related compounds.